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Introduction

Sodium carbonate (Naz2CO:s) is a promising sorbent for CO2z capture due to its low cost, wide
availability, and favorable thermodynamic properties.[1] This document provides detailed
application notes and experimental protocols for utilizing sodium carbonate in various CO2
capture technologies. The information is intended for researchers and scientists in the field of
carbon capture and utilization (CCU) and related areas.

Sodium carbonate captures COz2 through a reversible chemical reaction, primarily forming
sodium bicarbonate (NaHCO:s). This reaction is influenced by the presence of water,
temperature, and the physical form of the sodium carbonate sorbent.

Key Chemical Reactions:
The primary reaction for CO2 capture by sodium carbonate in the presence of water is:

Naz2COs3(s) + CO2(g) + H20(g) < 2NaHCOs(s)[2]
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In some conditions, an intermediate salt, Wegscheider’s salt (NazCO3*3NaHCOs3), can also be
formed:

Na2COs(s) + 0.6 COz(g) + 0.6 H20(g) < 0.4[Na2CO3*3NaHCOs(s)][2]

Both of these forward reactions are exothermic. The reverse reactions, which release CO: for
collection and regenerate the sodium carbonate sorbent, are endothermic and are typically
achieved by heating the bicarbonate.[2]

Forms of Sodium Carbonate Sorbents

Sodium carbonate can be utilized in several forms for CO2z capture, each with its own
advantages and disadvantages:

o Dry Sorbents: These are typically used in processes where the sodium carbonate is in a
solid, powdered form. They are often supported on various materials to enhance surface
area and prevent sintering.[1][2]

e Aqueous Solutions: Sodium carbonate can be dissolved in water to create a scrubbing
solution for CO2. However, the low solubility of the resulting sodium bicarbonate can be a
limitation.[1]

 Slurries: To overcome the solubility limitations of aqueous solutions, slurries containing solid
sodium bicarbonate can be used, increasing the overall capacity of the solvent.[1]

o Hydrated Powders: Free-flowing hydrated sodium carbonate powders have shown
significantly enhanced CO2 sorption capacity and kinetics due to the presence of a liquid
phase on the particle surface.[3]

o Nanocomposites: Incorporating sodium carbonate into nanocarbon structures can prevent
crystal agglomeration, leading to improved efficiency and longevity.[4]

o Hydrogels: Sodium carbonate-based hydrogels can offer self-reactivity without the need for
external moisture and show high CO2z absorption capacity.

Quantitative Data on CO2 Capture Performance
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The following tables summarize quantitative data on the CO2 capture performance of various
sodium carbonate-based sorbents.

Table 1: CO2 Capture Capacity of Different Sodium Carbonate Sorbents

Operating Regeneration
CO2z Capture -
Sorbent Type . Temperature Temperature Key Findings
Capacity
(°C) (°C)
Hydrated Sodium Achieved 90%
Carbonate N saturation uptake
282 mg/g 30-50 Not specified o

Powder (HSCP- within 16

70) minutes.[3]
Retained over

Na2COs-Carbon 95% of its initial

Nanocomposite 6.25 mmol/g Ambient ~80 COz2 capture

(NaCH-923) capacity after 10
cycles.[4]

Little to no
reduction in
carbonation rate

Dry Regenerable  Up to 90% CO2 or sorbent

60 - 70 120 - 200 ]

Na2COs Sorbent  capture capacity was
observed in
limited multicycle
tests.[5]
Optimized
conditions
include a vapor

Naz2COs3/Al203 39.238 mg N

50 Not specified pretreatment

Sorbent CO2/g sorbent ) )
time of 9 min and
an H20/COz2
mole ratio of 1.[1]

Experimental Protocols
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This section provides detailed methodologies for key experiments involving sodium carbonate-
based CO2 capture.

Protocol 1: Preparation of Hydrated Sodium Carbonate
Powders (HSCPs)

Objective: To prepare free-flowing hydrated sodium carbonate powders with varying water
content for CO2 capture experiments.

Materials:

Sodium carbonate (Na2COs), anhydrous powder

Deionized water

Beaker

Spatula

Balance

Procedure:

» Weigh the desired amount of anhydrous sodium carbonate powder into a beaker.

o Calculate the required mass of deionized water to achieve the target weight percentage of
water. For example, for HSCP-70 (70 wt% Na=COs), mix 7g of Na=COs with 3g of deionized
water.

» Slowly add the deionized water to the sodium carbonate powder while continuously stirring
with a spatula.

» Continue mixing until a homogeneous, free-flowing powder is obtained.

o Store the prepared HSCP in a sealed container to prevent water evaporation before use.
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Protocol 2: Determination of CO2 Sorption Capacity
using a Pressure Drop Method

Objective: To measure the CO2 absorption capacity of a sodium carbonate-based sorbent in a
closed chamber.

Apparatus:

o Sample chamber of known volume

Vacuum pump

Pure CO: gas cylinder with regulator

Pressure gauge

Balance

Procedure:

Place a known mass (e.g., 5 g) of the sodium carbonate sorbent into the sample chamber.

o Seal the chamber and evacuate it to a specific pressure (e.g., -60 kPa) using the vacuum
pump.

¢ Introduce pure COz gas into the chamber until it reaches a predetermined initial pressure.
e Monitor and record the pressure inside the chamber over time using the pressure gauge.
e The CO:2 absorption is complete when the pressure inside the chamber stabilizes.

e ADblank experiment without the sorbent should be conducted to account for any pressure
changes not related to absorption.

o Calculate the amount of CO2 absorbed using the ideal gas law based on the pressure drop.

Protocol 3: CO2 Capture in a Fixed-Bed Reactor
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Objective: To evaluate the CO2 capture performance of a solid sodium carbonate sorbent under
dynamic flow conditions.

Apparatus:

Fixed-bed reactor (quartz or stainless steel tube)

Furnace with temperature controller

Mass flow controllers for different gases (COz, N2, H20 vapor)

Gas chromatograph (GC) or other COz analyzer

Condenser to remove water from the outlet gas stream

Procedure:

e Sorbent Preparation and Packing:

o Prepare the desired sodium carbonate sorbent (e.g., supported on alumina).

o Load a known amount of the sorbent into the fixed-bed reactor, ensuring uniform packing.

e Pre-treatment/Activation:

o Heat the reactor to a specific temperature (e.g., 300°C) under an inert gas flow (e.g., N2)
to remove any adsorbed impurities.

o Cool the reactor to the desired carbonation temperature.

e Carbonation (COz Capture):

o Introduce a simulated flue gas mixture with a specific composition (e.g., 15% COz, 10%
H20, balance N2) into the reactor at a controlled flow rate.

o Maintain the reactor at the desired carbonation temperature (e.g., 60°C).

o Continuously monitor the CO2z concentration at the reactor outlet using a GC or COz2
analyzer.
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o The breakthrough point is reached when the CO:2 concentration at the outlet starts to
increase significantly.

o Continue the experiment until the sorbent is saturated (outlet CO2 concentration equals
inlet concentration).

e Regeneration:

[¢]

Switch the gas flow to an inert gas (e.g., N2) or a high-concentration CO2 stream.

[e]

Increase the reactor temperature to the regeneration temperature (e.g., 160°C).[2]

o

Monitor the CO2 concentration in the outlet gas to determine the completion of
regeneration.

o

Cool the reactor back to the carbonation temperature for the next cycle.
e Cyclic Operation:

o Repeat the carbonation and regeneration steps for multiple cycles to evaluate the stability
and durability of the sorbent.

Protocol 4: Thermogravimetric Analysis (TGA) for CO2
Capture

Objective: To study the kinetics and capacity of CO2 capture by a sodium carbonate sorbent by
measuring the change in mass.

Apparatus:

e Thermogravimetric Analyzer (TGA)

e Gas flow system for CO2z, N2, and H20 vapor
Procedure:

e Place a small, accurately weighed sample of the sodium carbonate sorbent into the TGA
crucible.
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» Heat the sample to a specific temperature under an inert atmosphere (N2) to remove any
moisture or volatile impurities.

e Cool the sample to the desired carbonation temperature.
 Introduce a gas mixture containing CO2 and H20 vapor at a controlled flow rate.

o Record the mass of the sample as a function of time. The increase in mass corresponds to
the amount of CO2 and H20 captured.

» After the carbonation step, switch the gas to an inert atmosphere and increase the
temperature to the regeneration temperature.

e Record the mass loss during regeneration, which corresponds to the release of CO2z and
H20.

e The data obtained can be used to calculate the CO2 capture capacity and to study the
kinetics of the carbonation and regeneration reactions.

Visualizations

The following diagrams illustrate key processes in the application of sodium carbonate for CO2
capture.
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Caption: General workflow of CO2 capture and regeneration using sodium carbonate.
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Caption: Experimental workflow for CO2z capture in a fixed-bed reactor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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